Cas no 1602562-22-0 (3-[(3-Methylbut-3-en-1-yl)oxy]azetidine)

• Product Name: 3-[(3-Methylbut-3-en-1-yl)oxy]azetidine
• CAS No: 1602562-22-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5703938
• PubChem ID: 114473052
• Update Time: 2025-10-29

3-[(3-Methylbut-3-en-1-yl)oxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methylbut-3-en-1-yl)oxy]azetidine
• EN300-1145984
• 1602562-22-0
• Azetidine, 3-[(3-methyl-3-buten-1-yl)oxy]-

• Inchi： 1S/C8H15NO/c1-7(2)3-4-10-8-5-9-6-8/h8-9H,1,3-6H2,2H3
• InChI Key： HRZLZQFJNWTGPE-UHFFFAOYSA-N
• SMILES： O(CCC(=C)C)C1CNC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 191.9±40.0 °C(Predicted)
• pka: 9.71±0.40(Predicted)

Additional information on 3-[(3-Methylbut-3-en-1-yl)oxy]azetidine

3-[(3-Methylbut-3-en-1-yl)oxy]azetidine: A Comprehensive Overview

The compound 3-[(3-Methylbut-3-en-1-yl)oxy]azetidine, identified by the CAS number 1602562-22-0, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the 3-methylbut-3-en-1-yl group introduces interesting stereochemical and electronic properties, making it a subject of interest in both academic and industrial research.

Azetidines are known for their rigidity and strained ring systems, which often lead to unique reactivity and bioavailability. The oxy group attached to the azetidine ring in this compound further enhances its functional versatility. Recent studies have explored the use of such compounds in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 3-[(3-Methylbut-3-en-1-yl)oxy]azetidine typically involves multi-step processes, including nucleophilic substitution and ring-closing reactions. Researchers have optimized these methods to achieve higher yields and better purity, which are critical for applications in medicinal chemistry. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in the field of bioorganic chemistry. Its rigid structure and functional groups make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. Recent findings suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases, opening new avenues for anti-cancer drug development.

The stereochemistry of 3-methylbut-3-en-1-yl plays a crucial role in determining the compound's biological activity. Enantiomeric forms have been studied to understand their differential effects on cellular processes. This has led to a deeper understanding of how structural modifications can be leveraged to enhance therapeutic efficacy while minimizing adverse effects.

From an environmental standpoint, the degradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Studies indicate that under certain conditions, the compound undergoes rapid hydrolysis, reducing its persistence in the environment. This information is valuable for designing sustainable synthetic routes and disposal methods.

In conclusion, 3-[(3-Methylbut-3-en-1-yl)oxy]azetidine represents a fascinating example of how structural complexity can be harnessed for diverse chemical applications. As research continues to uncover its properties and potential uses, this compound is poised to make significant contributions to the fields of organic synthesis and drug discovery.